Cas no 1807112-99-7 (Ethyl 2-bromo-4-methyl-5-nitrophenylacetate)

• Product Name: Ethyl 2-bromo-4-methyl-5-nitrophenylacetate
• CAS No: 1807112-99-7
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 5006607
• Update Time: 2025-05-19

Ethyl 2-bromo-4-methyl-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-methyl-5-nitrophenylacetate

• Inchi： 1S/C11H12BrNO4/c1-3-17-11(14)6-8-5-10(13(15)16)7(2)4-9(8)12/h4-5H,3,6H2,1-2H3
• InChI Key： LIOQAWXRJMEWIU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 3
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 2-bromo-4-methyl-5-nitrophenylacetate

Ethyl 2-bromo-4-methyl-5-nitrophenylacetate (CAS 1807112-99-7): Properties, Applications, and Market Insights

Ethyl 2-bromo-4-methyl-5-nitrophenylacetate (CAS 1807112-99-7) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This ester derivative, featuring a bromo-methyl-nitro substituted phenyl ring, has garnered attention for its unique chemical properties and potential applications. As researchers increasingly explore nitroaromatic compounds and brominated intermediates, understanding this molecule's characteristics becomes crucial for synthetic chemists and material scientists.

The molecular structure of Ethyl 2-bromo-4-methyl-5-nitrophenylacetate combines several functional groups that contribute to its reactivity. The nitro group at the 5-position and the bromo substituent at the 2-position create an electron-deficient aromatic system, making this compound particularly useful in nucleophilic aromatic substitution reactions. Recent studies in heterocyclic synthesis have highlighted the value of such building blocks for creating complex molecular architectures.

In pharmaceutical applications, derivatives of 2-bromo-4-methyl-5-nitrophenylacetic acid have shown promise as intermediates for bioactive molecules. The compound's structural features align with current trends in fragment-based drug discovery, where researchers seek modular building blocks for targeted therapies. Its ethyl ester form (CAS 1807112-99-7) offers improved solubility characteristics compared to the free acid, addressing common formulation challenges in medicinal chemistry.

The agrochemical industry has shown growing interest in brominated nitroaromatics like Ethyl 2-bromo-4-methyl-5-nitrophenylacetate for developing novel crop protection agents. The compound's potential as a precursor for herbicide intermediates aligns with the agricultural sector's demand for more selective and environmentally friendly solutions. Recent patent literature reveals several applications where similar structures serve as key intermediates in sustainable pest management systems.

From a synthetic chemistry perspective, the ethyl 2-bromo-4-methyl-5-nitrophenylacetate structure presents interesting possibilities for further functionalization. The bromine atom serves as an excellent handle for cross-coupling reactions, particularly in palladium-catalyzed transformations that are fundamental to modern organic synthesis. The compound's stability under various conditions makes it a practical choice for multi-step synthetic routes.

Market analysis indicates steady demand for CAS 1807112-99-7 among research institutions and specialty chemical manufacturers. The compound's niche applications in material science and organic electronics have contributed to its growing commercial significance. Suppliers typically offer this chemical with high purity grades (≥97%) to meet the stringent requirements of pharmaceutical development programs.

Environmental and safety considerations for Ethyl 2-bromo-4-methyl-5-nitrophenylacetate follow standard laboratory protocols for handling aromatic nitro compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. The compound's environmental fate and biodegradation characteristics are subjects of ongoing research in green chemistry initiatives.

Analytical characterization of 2-bromo-4-methyl-5-nitrophenylacetic acid ethyl ester typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. The distinctive 1H NMR pattern of this compound, particularly the signals from the ethyl ester moiety and aromatic protons, provides clear identification markers. These analytical features support quality control in research and production settings.

Future research directions for Ethyl 2-bromo-4-methyl-5-nitrophenylacetate (CAS 1807112-99-7) may explore its potential in emerging fields like metal-organic frameworks (MOFs) or as a building block for functional materials. The compound's combination of electron-withdrawing groups and aromatic character makes it an interesting candidate for advanced material development, particularly in optoelectronic applications.

For researchers sourcing this compound, technical specifications typically include molecular weight (288.11 g/mol), melting point range, and solubility data in common organic solvents. The ethyl ester derivative generally shows better organic solubility than the corresponding acid form, facilitating its use in various synthetic applications. Storage recommendations usually suggest protection from light and moisture to maintain stability.

The synthetic versatility of Ethyl 2-bromo-4-methyl-5-nitrophenylacetate continues to attract interest from both academic and industrial research groups. As synthetic methodologies advance, particularly in C-H functionalization and catalyzed transformations, the utility of this compound as a versatile intermediate is likely to expand further. Its balanced combination of reactivity and stability positions it as a valuable tool in modern synthetic organic chemistry.